1-[(4-Nitrophenyl)(phenyl)methyl]-1H-imidazole

• CAS No.: 118040-66-7
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 1-[(4-nitrophenyl)-phenylmethyl]imidazole
• InChI: InChI=1S/C16H13N3O2/c20-19(21)15-8-6-14(7-9-15)16(18-11-10-17-12-18)13-4-2-1-3-5-13/h1-12,16H
• InChI Key: LEMIWZFXIZYJKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=C(C=C2)[N+](=O)[O-])N3C=CN=C3

Description

1-[(4-Nitrophenyl)(phenyl)methyl]-1H-imidazole is a useful research compound. Its molecular formula is C16H13N3O2 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a stirred solution of 88.7 parts of 1-[chlorophenylmethyl]-4-nitrobenzene in 790 parts of acetonitrile were added 121.8 parts of 1H-imidazole. After stirring for 24 hours at reflux temperature, the reaction mixture was evaporated. The residue was taken up in methylbenzene. This solution was washed with K2CO3 (aq.), dried, filtered and evaporated. The residue was purified by column chromatography (silica gel; CH2Cl2 /CH3OH 98:2). The eluent of the desired fraction was evaporated, yielding 53 parts (53%) of 1-[(4-nitrophenyl)phenylmethyl]-1H-imidazole (interm. 42).

Synthesis routes and methods II

Procedure details

Imidazole (121.8 g) was added to a mixture of 1-(chlorophenylmethyl)-4-nitrobenzene (88.7 g) in ACN (1000 ml) and the reaction mixture was stirred and refluxed for 24 hours. The solvent was evaporated. The residue was dissolved in toluene, washed with a 10% K2CO3 solution, dried (MgSO4), filtered and evaporated. The residue was purified by column chromatography over silica gel (eluent: CH2Cl2 /CH3OH 98/2). The pure fractions were collected and the solvent was evaporated, yielding 53 g (53%) of 1-[(4-nitrophenyl)phenylmethyl]-1H-imidazole (interm. 1-a).